Cas no 467236-25-5 (2-(Benzyloxy)isonicotinic acid)

• Product Name: 2-(Benzyloxy)isonicotinic acid
• CAS No: 467236-25-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD11100038
• CID: 1039781
• Update Time: 2025-10-31

2-(Benzyloxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)isonicotinic acid
• 2-(benzyloxy)pyridine-4-carboxylic acid
• 2-(phenylmethoxy)-4-pyridinecarboxylic acid

• MDL： MFCD11100038
• Inchi： 1S/C13H11NO3/c15-13(16)11-6-7-14-12(8-11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)
• InChI Key： JIVIAPHYBVSLIP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 59.42000
• LogP: 2.35880

Additional information on 2-(Benzyloxy)isonicotinic acid

2-(Benzyloxy)isonicotinic Acid: An Overview of Its Properties, Applications, and Recent Research

2-(Benzyloxy)isonicotinic acid (CAS No. 467236-25-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 4-(benzyloxy)pyridine-2-carboxylic acid, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(Benzyloxy)isonicotinic acid.

Chemical Structure and Properties

2-(Benzyloxy)isonicotinic acid is a derivative of isonicotinic acid, which is a pyridine carboxylic acid. The presence of the benzyloxy group at the 2-position imparts distinct chemical and physical properties to the molecule. The compound has a molecular formula of C₁₃H₁₁NO₃ and a molecular weight of 233.23 g/mol. It exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The benzyloxy group in 2-(Benzyloxy)isonicotinic acid can undergo various chemical reactions, including deprotection to yield isonicotinic acid. This versatility makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the carboxylic acid functional group can participate in esterification, amide formation, and other reactions, further expanding its utility in organic synthesis.

Synthesis Methods

The synthesis of 2-(Benzyloxy)isonicotinic acid can be achieved through several routes. One common method involves the reaction of 4-chloropyridine-2-carboxylic acid with benzyl alcohol in the presence of a base such as potassium carbonate or cesium carbonate. This nucleophilic substitution reaction proceeds efficiently to yield the desired product with high purity.

An alternative approach involves the benzylation of isonicotinic acid using benzyl bromide or benzyl chloride in an appropriate solvent such as N,N-dimethylformamide (DMF). This method typically requires a base like sodium hydride or potassium tert-butoxide to facilitate the reaction. Both methods have been reported in the literature and are widely used in laboratory settings.

Biological Activities and Applications

2-(Benzyloxy)isonicotinic acid has shown promising biological activities that make it an attractive candidate for various applications in medicinal chemistry and drug discovery. One notable application is its use as an intermediate in the synthesis of antitubercular agents. Isonicotinic acid hydrazide (isoniazid), a well-known antitubercular drug, can be derived from isonicotinic acid through hydrazine substitution. The presence of the benzyloxy group in 2-(Benzyloxy)isonicotinic acid can potentially enhance its pharmacological properties by improving solubility or altering metabolic stability.

In addition to its role in antitubercular therapy, 2-(Benzyloxy)isonicotinic acid has been investigated for its potential anti-inflammatory and anticancer activities. Recent studies have shown that derivatives of this compound can inhibit inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(Benzyloxy)isonicotinic acid-based molecules may have therapeutic potential in treating inflammatory diseases and cancer.

Recent Research Advancements

The ongoing research on 2-(Benzyloxy)isonicotinic acid has led to several significant advancements in understanding its biological activities and potential applications. A study published in the Journal of Medicinal Chemistry reported that a series of derivatives of 2-(Benzyloxy)isonicotinic acid exhibited potent anti-inflammatory effects by inhibiting nuclear factor-kappa B (NF-κB) activation. This mechanism of action could be beneficial for developing new treatments for chronic inflammatory conditions.

Another study published in the European Journal of Medicinal Chemistry explored the anticancer properties of 2-(Benzyloxy)isonicotinic acid-based compounds against various cancer cell lines. The results indicated that these derivatives could induce apoptosis and cell cycle arrest, suggesting their potential as novel anticancer agents.

Beyond medicinal applications, 2-(Benzyloxy)isonicotinic acid has also found use in materials science. Researchers have utilized this compound to synthesize functionalized polymers with improved mechanical properties and biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.

Safety Considerations

In handling any chemical compound, safety considerations are paramount. While specific toxicity data for 2-(Benzyloxy)isonicotinic acid may be limited, it is generally advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times. Additionally, adequate ventilation should be maintained to prevent inhalation of vapors or dust particles.

FUTURE DIRECTIONS AND CONCLUSIONS

The diverse biological activities and synthetic utility of 2-(Benzyloxy)isonicotinic acid make it an exciting molecule for further research and development. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring new applications in areas such as materials science and environmental chemistry.

In conclusion, 2-(Benzyloxy)isonicotinic acid (CAS No. 467236-25-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and biological activities position it as a valuable tool for advancing our understanding of complex biological processes and developing innovative therapeutic strategies.